Cas no 2172178-78-6 (9-methyl-1-oxa-5,9-diazaspiro5.5undecane)

• Product Name: 9-methyl-1-oxa-5,9-diazaspiro5.5undecane
• CAS No: 2172178-78-6
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 5758641
• PubChem ID: 89972783
• Update Time: 2025-05-23

9-methyl-1-oxa-5,9-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15478456
• 9-methyl-1-oxa-5,9-diazaspiro[5.5]undecane
• 2172178-78-6
• EN300-1278419
• 9-methyl-1-oxa-5,9-diazaspiro5.5undecane

• Inchi： 1S/C9H18N2O/c1-11-6-3-9(4-7-11)10-5-2-8-12-9/h10H,2-8H2,1H3
• InChI Key： IGGMDGAEMXODAG-UHFFFAOYSA-N
• SMILES： O1CCCNC21CCN(C)CC2

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 24.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 9-methyl-1-oxa-5,9-diazaspiro5.5undecane

Introduction to 9-methyl-1-oxa-5,9-diazaspiro5.5undecane (CAS No. 2172178-78-6)

9-methyl-1-oxa-5,9-diazaspiro5.5undecane, identified by the chemical identifier CAS No. 2172178-78-6, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic oxazolidine derivative exhibits a complex molecular framework, featuring a spiro linkage between a five-membered oxygen-containing heterocycle and a nine-membered nitrogen-containing system. The presence of both methyl and oxa functional groups, along with the spiro arrangement, contributes to its distinct chemical properties and potential biological activities.

The synthesis of 9-methyl-1-oxa-5,9-diazaspiro5.5undecane involves sophisticated organic transformations, including spirocyclic formation and functional group manipulations. The compound’s structural motif has been explored for its utility in drug design, particularly in the development of novel scaffolds that mimic natural bioactive molecules. Its rigid three-dimensional structure may facilitate specific interactions with biological targets, making it a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled the prediction of 9-methyl-1-oxa-5,9-diazaspiro5.5undecane’s pharmacokinetic and pharmacodynamic profiles. Molecular docking studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory and metabolic disorders. The spirocyclic core is particularly intriguing, as it can serve as a scaffold for designing molecules with enhanced binding affinity and selectivity.

In the realm of medicinal chemistry, the exploration of heterocyclic compounds has been a cornerstone for drug discovery. 9-methyl-1-oxa-5,9-diazaspiro5.5undecane represents an example of how structural complexity can be leveraged to develop therapeutically relevant molecules. The compound’s unique spiro arrangement introduces rigidity, which can be advantageous in optimizing interactions with biological targets such as enzymes and nucleic acids.

The potential applications of 9-methyl-1-oxa-5,9-diazaspiro5.5undecane extend beyond traditional pharmacological uses. Its structural features make it a valuable intermediate in the synthesis of more complex derivatives with tailored biological properties. Researchers are currently investigating its role in developing novel therapeutic agents for neurological disorders, where precise molecular interactions are critical.

The chemical stability and reactivity of CAS No. 2172178-78-6 are also areas of active research. Understanding how the compound behaves under various conditions is essential for its practical application in drug formulations and industrial processes. Preliminary studies indicate that the compound exhibits moderate solubility in organic solvents, which could influence its formulation as an active pharmaceutical ingredient (API).

As our understanding of molecular interactions continues to evolve, compounds like 9-methyl-1-oxa-5,9-diazaspiro5.5undecane are expected to play a pivotal role in next-generation drug development strategies. The integration of machine learning and artificial intelligence into virtual screening processes has accelerated the identification of promising candidates like this one, streamlining the drug discovery pipeline.

The future prospects for CAS No. 2172178-78-6 are bright, with ongoing research aimed at elucidating its full potential in medicinal chemistry and beyond. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.